Cas no 2171697-30-4 (3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171697-30-4
• MF: C₂₃H₂₄N₂O₅
• MW: 408.447066307068
• CID: 6186799
• PubChem ID: 165815835
• Update Time: 2025-07-22

3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1486026
• 2171697-30-4
• 3-[(but-3-en-2-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H24N2O5/c1-3-14(2)24-22(28)20(12-21(26)27)25-23(29)30-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h3-11,14,19-20H,1,12-13H2,2H3,(H,24,28)(H,25,29)(H,26,27)
• InChI Key： BDCWAVMFZVEZDS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C=C)C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 408.16852187g/mol
• Monoisotopic Mass: 408.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid and its Significance in Modern Chemical Biology

The compound with the CAS number 2171697-30-4, identified as 3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered significant attention in recent years due to its potential applications in drug discovery and biomolecular research. The compound's unique architecture, featuring a but-3-en-2-yl moiety linked to a carbamoyl group and an amino acid derivative with a fluoren-9-ylmethoxycarbonyl substituent, suggests a rich chemical reactivity that could be leveraged for therapeutic development.

In the realm of chemical biology, such compounds are often explored for their ability to modulate biological pathways through precise interactions with target proteins or enzymes. The presence of the fluoren-9-ylmethoxycarbonyl group, in particular, is noteworthy as it is commonly employed in medicinal chemistry for its ability to enhance solubility and metabolic stability, making it an attractive feature for drug candidates. Furthermore, the but-3-en-2-yl side chain introduces a degree of unsaturation that can participate in π-stacking interactions or other non-covalent binding motifs, which are crucial for designing high-affinity ligands.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with greater accuracy. Studies utilizing molecular docking simulations have shown that derivatives of 3-(but-3-en-2-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid may exhibit promising interactions with enzymes involved in inflammatory pathways. For instance, preliminary data suggest that modifications to the carbamoyl moiety could enhance binding affinity to cyclooxygenase (COX) enzymes, which are key targets in the development of anti-inflammatory agents. This aligns with the growing interest in developing selective COX inhibitors that exhibit reduced gastrointestinal side effects.

The role of fluorinated aromatic groups in drug design cannot be overstated. The fluoren-9-ylmethoxycarbonyl component not only contributes to the compound's structural rigidity but also imparts favorable pharmacokinetic properties. Fluorene derivatives are known for their stability under physiological conditions and their ability to cross biological membranes efficiently. These attributes make them particularly valuable in designing small-molecule probes for biochemical assays and in developing novel therapeutic agents. In fact, recent publications have highlighted the use of fluorene-based probes in live-cell imaging studies, where their photophysical properties allow for real-time tracking of biological processes.

Moreover, the amino acid backbone of this compound provides a scaffold that can be further functionalized to tailor specific biological activities. The presence of both primary and secondary amine groups offers multiple sites for derivatization, enabling chemists to fine-tune solubility, bioavailability, and target specificity. This flexibility has been exploited in the design of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacological profiles. Peptidomimetics represent a significant advancement in drug development, as they can bypass some of the limitations associated with peptide-based therapeutics, such as rapid degradation or immunogenicity.

From a synthetic perspective, 3-(but-3-en-2-yl)carbamoyl-3-{((9H-fluoren-9-y l)methoxycarbonyl}amino)propanoic acid exemplifies the sophistication achieved in modern organic synthesis. The synthesis involves multi-step reactions that showcase the interplay between functional group transformations and protective group strategies. The introduction of the but-3-en-2-y l group requires careful control over reaction conditions to prevent unwanted side reactions, while the installation of the fluorenemethoxycarbonyl moiety demands expertise in palladium-catalyzed cross-coupling reactions. Such synthetic challenges underscore the importance of advanced methodologies in constructing complex molecules like this one.

In clinical research, compounds with similar structures have been investigated for their potential as kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that address underlying molecular mechanisms without causing broad systemic toxicity. Preliminary studies on analogs of 3-(but -3-en -2 -yl)carbamoyl -3-{(( 9 H -fluore n -9 -y l)meth oxy carb on y l }amino ) pro pan oic ac id } have shown encouraging results in vitro , demonstrating inhibitory effects on several kinases at nanomolar concentrations.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the exploration of novel chemical entities like this one. Predictive models can now identify promising scaffolds based on vast datasets derived from experimental studies and literature reports. These models take into account various physicochemical properties and biological activities, allowing researchers to prioritize candidates for further investigation efficiently. As a result, compounds like 2171697 -30 -4 are being screened more rapidly than ever before, expediting the transition from bench science to clinical application.

Another area where this compound shows promise is in the development of protease inhibitors—a class of drugs essential for treating conditions ranging from HIV/AIDS to cancer metastasis. Proteases are enzymes that cleave peptide bonds and play crucial roles in numerous physiological processes; their dysregulation is often associated with disease progression. By designing molecules that inhibit specific proteases through tight binding interactions, researchers can modulate these processes effectively. The structural features of 3-(but -3-en -2 -yl)carbamoyl -3-{(( 9 H -fluore n -9 -y l)meth oxy carb on y l }amino ) pro pan oic ac id }, particularly its ability to engage hydrophobic pockets within active sites via π-stacking interactions , makes it a compelling candidate for this purpose.

In conclusion,2171697 -30 -4, or 3-(but -3-en -2 -yl)carbamoyl -3-{(( 9 H-fluore n -9-y l)meth oxy carb on y l }amino ) pro pan oic ac id }, represents a significant advancement in chemical biology with far-reaching implications for pharmaceutical innovation . Its unique structural features , coupled with emerging research findings , position it as a valuable tool for exploring new therapeutic strategies . As our understanding of biological systems continues to evolve , compounds like this one will undoubtedly play an increasingly important role in addressing some of humanity's most pressing health challenges .